Cancer
  • Arylquin 1
    Arylquin 1
    • Cat. No.:
    • B605598
    • CAS No.:
    • Molecular Formula:
    • C17H16FN3
    • Molecular Weight:
    • 281.33 g/mol
    Description
    Arylquin 1 is a prostate apoptosis response-4 (Par-4) secretagogue. It binds to vimentin to displace Par-4 for secretion. Arylquin 1 induces Par-4 secretion from mouse embryonic fibroblasts (MEFs) and prostate c...
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  • AS1708727
    AS1708727
    • Cat. No.:
    • B605604
    • CAS No.:
    • Molecular Formula:
    • C24H24Cl2N2O2
    • Molecular Weight:
    • 443.4 g/mol
    Description
    AS1708727 is a novel Foxo1 inhibitor, exerting anti-diabetic and anti-hypertriglyceridemic effects by improving blood glucose and triglyceride metabolism at the gene expression level....
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  • Pimasertib
    Pimasertib
    • Cat. No.:
    • B605615
    • CAS No.:
    • 1204531-26-9
    • Molecular Formula:
    • C15H15FIN3O3
    • Molecular Weight:
    • 431.20 g/mol
    Description
    Pimasertib is a secondary carboxamide resulting from the formal condensation of the carboxy group of 3-(2-fluoro-4-iodoanilino)pyridine-4-carboxylic acid with the amino group of (2S)-3-aminopropane-1,2-diol. It ...
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  • Asciminib
    Asciminib
    • Cat. No.:
    • B605619
    • CAS No.:
    • 1492952-76-7
    • Molecular Formula:
    • C20H18ClF2N5O3
    • Molecular Weight:
    • 449.8 g/mol
    Description
    Asciminib is a tyrosine kinase inhibitor (TKI) used in the treatment of chronic-phase Philadelphia chromosome-positive chronic myeloid leukemia (Ph+ CML). More specifically, it is an inhibitor of the ABL1 kinase...
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  • Asciminib Hydrochloride
    Asciminib Hydrochloride
    • Cat. No.:
    • B605620
    • CAS No.:
    • 2119669-71-3
    • Molecular Formula:
    • C20H19Cl2F2N5O3
    • Molecular Weight:
    • 486.3 g/mol
    Description
    Asciminib Hydrochloride is the hydrochloride salt form of asciminib, an orally bioavailable, allosteric Bcr-Abl1 tyrosine kinase inhibitor, with antineoplastic activity. Upon administration, asciminib targets an...
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  • L-Ascorbic Acid
    L-Ascorbic Acid
    • Cat. No.:
    • B605621
    • CAS No.:
    • 50-81-7
    • Molecular Formula:
    • C6H8O6
    • Molecular Weight:
    • 176.12 g/mol
    Description
    L-ascorbic acid is a white to very pale yellow crystalline powder with a pleasant sharp acidic taste. Almost odorless. (NTP, 1992)
    L-ascorbic acid is the L-enantiomer of ascorbic acid and conjugate acid of L-...
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  • TC Ask 10
    TC Ask 10
    • Cat. No.:
    • B605626
    • CAS No.:
    • Molecular Formula:
    • C21H23Cl2N5O
    • Molecular Weight:
    • 432.3 g/mol
    Description
    ASK1 inhibitor 10 is an orally bioavailable inhibitor of apoptosis signal-regulating kinase 1 (ASK1;  IC50 = 14 nM). It is selective for ASK1 over ASK2 (IC50 = 510 nM) as well as MEKK1, TAK-1, IKKβ, ERK1, J...
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  • Gusacitinib
    Gusacitinib
    • Cat. No.:
    • B605629
    • CAS No.:
    • 1425381-60-7
    • Molecular Formula:
    • C24H28N8O2
    • Molecular Weight:
    • 460.5 g/mol
    Description
    Gusacitinib is under investigation in clinical trial NCT02550678 (A Study of the Efficacy and Safety of ASN-002 in Adult Patients With Low-risk Nodular Basal Cell Carcinoma).
    GUSACITINIB is a small molecule d...
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  • ASP5878
    ASP5878
    • Cat. No.:
    • B605635
    • CAS No.:
    • 1453208-66-6
    • Molecular Formula:
    • C18H19F2N5O4
    • Molecular Weight:
    • 407.4 g/mol
    Description
    FGFR Inhibitor ASP5878 is an orally bioavailable inhibitor of the fibroblast growth factor receptor (FGFR), with potential antineoplastic activity. Upon oral administration, FGFR inhibitor ASP5878 binds to and i...
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  • Tolinapant
    Tolinapant
    • Cat. No.:
    • B605649
    • CAS No.:
    • 1799328-86-1
    • Molecular Formula:
    • C30H42FN5O3
    • Molecular Weight:
    • 539.7 g/mol
    Description
    ASTX660 is under investigation in clinical trial NCT02503423 (Phase 1-2 Study of ASTX660 in Subjects With Advanced Solid Tumors and Lymphomas).
    Tolinapant is an orally bioavailable, non-peptidomimetic antagon...
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